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Compound of Interest

Compound Name: BMV109

Cat. No.: B15568866 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the in vivo administration of BMV109, a

quenched activity-based probe for imaging cysteine cathepsin activity. BMV109 is a valuable

tool for non-invasive imaging of tumor microenvironments and other pathological conditions

where cathepsin activity is elevated.

Mechanism of Action
BMV109 is a pancysteine cathepsin probe that covalently and irreversibly binds to the active

site of various cathepsins, including B, L, S, and X.[1][2][3] The probe consists of a recognition

sequence, a reactive phenoxymethyl ketone (PMK) electrophile, a Cy5 fluorophore, and a

quencher.[1][4] In its unbound state, the quencher suppresses the fluorescence of the Cy5

fluorophore. Upon binding to the active site cysteine of a target cathepsin, the quencher is

displaced, leading to a robust fluorescent signal that can be detected using standard in vivo

imaging systems.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b15568866?utm_src=pdf-interest
https://www.benchchem.com/product/b15568866?utm_src=pdf-body
https://www.benchchem.com/product/b15568866?utm_src=pdf-body
https://www.benchchem.com/product/b15568866?utm_src=pdf-body
https://www.researchgate.net/publication/256097834_Improved_Quenched_Fluorescent_Probe_for_Imaging_of_Cysteine_Cathepsin_Activity
https://pmc.ncbi.nlm.nih.gov/articles/PMC4694970/
https://med.stanford.edu/content/dam/sm/bogyolab/documents/EdgingtonMitchellMethodsMolBio2017.pdf
https://www.researchgate.net/publication/256097834_Improved_Quenched_Fluorescent_Probe_for_Imaging_of_Cysteine_Cathepsin_Activity
https://pmc.ncbi.nlm.nih.gov/articles/PMC4353655/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4353655/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7524956/
https://www.benchchem.com/product/b15568866?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. researchgate.net [researchgate.net]

2. Cysteine cathepsin activity suppresses osteoclastogenesis of myeloid-derived suppressor
cells in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]

3. med.stanford.edu [med.stanford.edu]

4. Detection of Intestinal Cancer by local, topical application of a Quenched Fluorescence
Probe for Cysteine Cathepsins - PMC [pmc.ncbi.nlm.nih.gov]

5. Fluorescent image-guided surgery in breast cancer by intravenous application of a
quenched fluorescence activity-based probe for cysteine cathepsins in a syngeneic mouse
model - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for BMV109 In Vivo
Administration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568866#bmv109-administration-route-for-in-vivo-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering
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